Cas no 119567-93-0 (Benzoic acid,4-[(1E)-3-(3,4-diethylphenyl)-3-oxo-1-propen-1-yl]-)

Benzoic acid,4-[(1E)-3-(3,4-diethylphenyl)-3-oxo-1-propen-1-yl]- structure
119567-93-0 structure
Product Name:Benzoic acid,4-[(1E)-3-(3,4-diethylphenyl)-3-oxo-1-propen-1-yl]-
CAS No:119567-93-0
MF:C20H20O3
MW:308.371006011963
CID:229822
PubChem ID:10063873
Update Time:2025-04-19

Benzoic acid,4-[(1E)-3-(3,4-diethylphenyl)-3-oxo-1-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[(1E)-3-(3,4-diethylphenyl)-3-oxo-1-propen-1-yl]-
    • Benzoic acid,4-[3-(3,4-diethylphenyl)-3-oxo-1-propenyl]-, (E)-
    • Benzoicacid, 4-[(1E)-3-(3,4-diethylphenyl)-3-oxo-1-propenyl]- (9CI)
    • Ch 20
    • 119567-93-0
    • SCHEMBL8461715
    • 4-[(1E)-3-(3,4-Diethylphenyl)-3-oxo-1-propen-1-yl]benzoic acid
    • DTXSID101176809
    • CHEMBL34731
    • Inchi: 1S/C20H20O3/c1-3-15-10-11-18(13-16(15)4-2)19(21)12-7-14-5-8-17(9-6-14)20(22)23/h5-13H,3-4H2,1-2H3,(H,22,23)/b12-7+
    • InChI Key: DYHCWMITYZUGTR-KPKJPENVSA-N
    • SMILES: O=C(/C=C/C1C=CC(C(=O)O)=CC=1)C1C=CC(CC)=C(C=1)CC

Computed Properties

  • Exact Mass: 308.1413
  • Monoisotopic Mass: 308.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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